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In the landscape of genomic research and diagnostics, the accurate detection of Copy Number

Variations (CNVs) is paramount. SavvyCNV, a novel tool designed to call CNVs from off-target

reads in targeted sequencing data, has demonstrated robust performance in recent

benchmarking studies. This guide provides a comprehensive comparison of SavvyCNV against

five other state-of-the-art CNV callers, supported by experimental data to inform researchers,

scientists, and drug development professionals in their selection of the most suitable tool for

their needs.

Performance Benchmark: SavvyCNV vs. The Field
A key study evaluated SavvyCNV against GATK gCNV, DeCON, EXCAVATOR2, CNVkit, and

CopywriteR.[1][2] The benchmarking was conducted using truth sets generated from genome

sequencing data and Multiplex Ligation-dependent Probe Amplification (MLPA) assays.[1][2]

The performance of each tool was assessed based on precision and recall, particularly in the

context of calling CNVs from both off-target and on-target reads from targeted panel and

exome sequencing data.[1][2]

Off-Target CNV Calling from Targeted Panel Data
SavvyCNV demonstrated superior performance in identifying CNVs from off-target reads.[1]

For CNVs of any size, SavvyCNV achieved the highest recall (25.5%) with a precision of at

least 50%.[1] Notably, for large CNVs (>1Mb), SavvyCNV detected 97.6% of the variants with

a precision of 78.8%.[1]
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Tool
Recall (at least 50%
precision)

Key Strengths

SavvyCNV
25.5% (all sizes), 97.6%

(>1Mb)

High recall and precision for

large off-target CNVs.[1]

GATK gCNV Lower than SavvyCNV
Performed well in on-target

analysis.[1]

DeCON Lower than SavvyCNV
Detected large CNVs but with

lower precision.[1]

EXCAVATOR2 Lower than SavvyCNV
Specifically designed for off-

target CNV calling.[1]

CNVkit Lower than SavvyCNV
Specifically designed for off-

target CNV calling.[1]

CopywriteR Lower than SavvyCNV
Specifically designed for off-

target CNV calling.[1]

On-Target CNV Calling from Targeted Panel Data
In the on-target analysis, SavvyCNV was the only tool capable of detecting all CNVs, albeit

with a precision of 29.1%.[1] GATK gCNV showed performance similar to SavvyCNV in this

context.[1] It's important to note that CopywriteR is not designed for on-target CNV calling, and

EXCAVATOR2 did not run on this particular dataset.[1]

Tool Recall Precision

SavvyCNV 100% 29.1%

GATK gCNV High Similar to SavvyCNV

DeCON Lower Lower

EXCAVATOR2 Not Run Not Run

CNVkit Lower Lower

CopywriteR Not Applicable Not Applicable

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://journals.plos.org/ploscompbiol/article?id=10.1371/journal.pcbi.1009940
https://journals.plos.org/ploscompbiol/article?id=10.1371/journal.pcbi.1009940
https://journals.plos.org/ploscompbiol/article?id=10.1371/journal.pcbi.1009940
https://journals.plos.org/ploscompbiol/article?id=10.1371/journal.pcbi.1009940
https://journals.plos.org/ploscompbiol/article?id=10.1371/journal.pcbi.1009940
https://journals.plos.org/ploscompbiol/article?id=10.1371/journal.pcbi.1009940
https://www.benchchem.com/product/b1229071?utm_src=pdf-body
https://journals.plos.org/ploscompbiol/article?id=10.1371/journal.pcbi.1009940
https://www.benchchem.com/product/b1229071?utm_src=pdf-body
https://journals.plos.org/ploscompbiol/article?id=10.1371/journal.pcbi.1009940
https://journals.plos.org/ploscompbiol/article?id=10.1371/journal.pcbi.1009940
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229071?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Off-Target CNV Calling from Exome Data
When analyzing off-target reads from exome sequencing data, SavvyCNV again emerged as

the top-performing tool.[3] It successfully called 86.7% of the CNVs with at least 50% precision.

[3] The next best performer, DeCON, only managed to call 46.7% of CNVs with similar

precision.[3] A key differentiator was SavvyCNV's ability to detect smaller CNVs (<200kbp).[3]

Tool
Recall (at least 50%
precision)

Key Differentiator

SavvyCNV 86.7%
Ability to call smaller CNVs

(<200kbp).[3]

DeCON 46.7%
Less effective for smaller

CNVs.[3]

GATK gCNV Lower
Lower performance in off-

target analysis.

EXCAVATOR2 Lower
Lower performance in off-

target analysis.

CNVkit Lower
Lower performance in off-

target analysis.

CopywriteR Lower
Lower performance in off-

target analysis.

Experimental Protocols
The benchmarking of SavvyCNV and other CNV callers was conducted with a rigorous

experimental design to ensure a fair and objective comparison. To achieve this, a parameter

sweep was performed for each tool to identify the optimal configuration for precision and recall.

[4][5]

Key Methodologies:
Truth Set Generation: A reliable "truth set" of CNVs was established using genome

sequencing data and confirmed with Multiplex Ligation-dependent Probe Amplification

(MLPA) assays.[1][2]
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Data Source: The performance evaluation utilized off-target and on-target sequencing reads

from both targeted gene panels and whole-exome sequencing.[1][2]

Performance Metrics: The primary metrics for comparison were precision and recall. The F-

statistic, which is the harmonic mean of precision and recall, was also used to provide a

single measure of accuracy.[4][5]

Parameter Optimization: For each CNV calling tool, a variety of configurations were tested to

ensure that the reported performance was the best achievable by that tool.[1]

CNV Detection Criteria: A CNV was considered detected if there was any overlap between

the CNV call made by the tool and the established truth set.[1]

Visualizing the Workflow and Biological Impact
To better understand the practical application and significance of CNV detection, the following

diagrams illustrate a typical experimental workflow and a hypothetical signaling pathway

affected by a CNV.
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CNV Benchmarking Experimental Workflow
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Hypothetical Signaling Pathway Disruption by a CNV

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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